1-(3-Chlorophenyl)-5-phenyl-4,5-dihydro-1h-pyrazol-3-amine

• CAS No.: 85963-98-0
• Molecular Formula: C15H14ClN3
• Molecular Weight: 271.74 g/mol
• IUPAC Name: 2-(3-chlorophenyl)-3-phenyl-3,4-dihydropyrazol-5-amine
• InChI: InChI=1S/C15H14ClN3/c16-12-7-4-8-13(9-12)19-14(10-15(17)18-19)11-5-2-1-3-6-11/h1-9,14H,10H2,(H2,17,18)
• InChI Key: HKOQIRKFQBCADJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(N=C1N)C2=CC(=CC=C2)Cl)C3=CC=CC=C3

Description

1-(3-Chlorophenyl)-5-phenyl-4,5-dihydro-1h-pyrazol-3-amine is a useful research compound. Its molecular formula is C15H14ClN3 and its molecular weight is 271.74 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A 0.6 g. amount of sodium metal is dissolved in 100 ml. of absolute ethanol, then 14.76 g. of m-chlorophenylhydrazine is added followed in 5 minutes by 12.92 g. of cinnamonitrile. The reaction mixture is refluxed for 6 hours, then cooled in an ice-bath. The precipitate formed is collected by filtration, then is dissolved in dichloromethane. This solution is passed through a short column of a hydrous magnesium silicate. The effluent is heated to reflux on a steam bath and hexane is added until a precipitate occurs. The product is collected, then is recrystallized from dichloromethane-hexane to give 7.55 g. of the product of the Example as salmon colored needles, m.p. 164°-165° C.